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Compound of Interest

Compound Name: Cargutocin

Cat. No.: B1668442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the heat stability of Carbetocin, a critical

oxytocin analogue for the prevention of postpartum hemorrhage (PPH), particularly in settings

where maintaining a consistent cold chain is challenging. A heat-stable formulation of

Carbetocin has been developed to address the logistical hurdles associated with the storage

and distribution of uterotonics in low and middle-income countries.[1][2] This document

summarizes key stability data, details experimental protocols for stability assessment, and

visualizes relevant biological and experimental pathways.

Quantitative Stability Data
The heat-stable formulation of Carbetocin demonstrates remarkable stability under various

temperature conditions.[1][2][3] The formulation consists of 0.1 mg/mL Carbetocin in a sodium

succinate buffer with mannitol and L-methionine, optimized at a pH of 5.45 (range: 5.25–5.65).

[1][4] L-methionine acts as an antioxidant, minimizing degradation through oxidation.[4]

Quantitative data from long-term and accelerated stability studies are summarized below. The

primary metric for stability is the maintenance of at least 95% purity of the peptide.

Table 1: Long-Term Stability of Heat-Stable Carbetocin at 30°C/75% RH[1][4]
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Time Point (Months) Carbetocin Content (%) Total Impurities (%)

0 100 Not specified

3 ≥95 Not specified

6 ≥95 Not specified

9 ≥95 Not specified

12 ≥95 Not specified

18 ≥95 Not specified

24 ≥95 Not specified

36 ≥95 Not specified

Table 2: Accelerated Stability of Heat-Stable Carbetocin[1][2][4]

Temperature Relative Humidity Duration Result

40°C 75% 6 Months
≥95% purity

maintained

50°C Not specified 3 Months
≥95% purity

maintained

60°C Not specified 1 Month
≥95% purity

maintained

Table 3: Comparative Stability of Heat-Stable Carbetocin and Oxytocin at Extreme Heat[4]
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Drug Temperature Time to 95% Potency

Heat-Stable Carbetocin 50°C ~17 days

Oxytocin 50°C
Significantly less than

Carbetocin

Heat-Stable Carbetocin 60°C ~4 days

Oxytocin 60°C
Significantly less than

Carbetocin

Experimental Protocols
The stability of the heat-stable Carbetocin formulation was evaluated through a series of

rigorous experimental protocols in accordance with International Council for Harmonisation

(ICH) guidelines.

Formulation and Sample Preparation
The heat-stable formulation was prepared by dissolving Carbetocin to a concentration of 0.1

mg/mL in an isotonic solution containing 10 mM succinic acid, 47 mg/mL D-mannitol, and 1

mg/mL L-methionine.[4] The pH of the solution was adjusted to the optimal range of 5.25–5.65

using sodium hydroxide.[4] The final solution was filled into ampoules and vials for stability

testing.

Stability-Indicating Analytical Method
A reverse-phase high-performance liquid chromatography (RP-HPLC) method with UV

detection at 220 nm was developed and validated to separate Carbetocin from its degradation

products and other impurities.[5][6] This method is crucial for accurately quantifying the

remaining active pharmaceutical ingredient (API) and monitoring the formation of impurities

over time.

Long-Term Stability Study
Objective: To evaluate the stability of the heat-stable Carbetocin formulation under ICH

climate zone IV conditions.
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Storage Conditions: 30°C with 75% relative humidity (RH).[1][4]

Duration: 36 months.[1][4]

Analysis Time Points: 0, 3, 6, 9, 12, 18, 24, and 36 months.[4]

Parameters Assessed: Carbetocin content and total impurities.

Accelerated Stability Study
Objective: To predict the long-term stability of the formulation by subjecting it to elevated

temperatures.

Storage Conditions:

40°C with 75% RH for 6 months.[1][4]

50°C for 3 months.[4]

60°C for 1 month.[4]

Analysis Time Points:

At 40°C: 0, 1, 3, and 6 months.[1]

At 50°C: 0, 1, 2, and 3 months.[4]

At 60°C: 0, 1, 2, 3, and 4.3 weeks.[4]

Parameters Assessed: Remaining amount of Carbetocin compared to samples stored under

refrigerated conditions.

Photostability Study
The formulation was exposed to light to assess its sensitivity. The results indicated that the

heat-stable Carbetocin formulation is not light-sensitive when stored in its primary container.[1]

[2]

Freeze-Thaw Study
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To evaluate the impact of freezing and thawing, the formulation underwent freeze-thaw cycles.

The study concluded that the heat-stable Carbetocin formulation is not sensitive to freezing.[1]

[2]

Visualizations
Experimental Workflow for Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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